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Introduction
The synthesis of allyl phenoxyacetate, a compound with applications in the fragrance and

pharmaceutical industries, can be efficiently achieved through O-alkylation of a phenoxyacetate

precursor. Phase transfer catalysis (PTC) has emerged as a powerful methodology for this

transformation. PTC facilitates the reaction between reactants in immiscible phases, typically

an aqueous phase and an organic phase.[1] This is accomplished by a phase transfer catalyst,

often a quaternary ammonium salt, which transports a reactant from the aqueous phase to the

organic phase where the reaction occurs.[1][2] This technique offers several advantages,

including milder reaction conditions, increased reaction rates, higher yields, and the use of

inexpensive and environmentally benign reagents and solvents like water.[3][4][5]

This application note provides a detailed protocol for the synthesis of allyl phenoxyacetate
utilizing a phase transfer-catalyzed reaction between sodium phenoxyacetate and allyl chloride.

The process begins with the formation of sodium phenate, followed by its reaction with sodium

chloroacetate to yield sodium phenoxyacetate. The final step involves the phase transfer-

catalyzed alkylation with allyl chloride to produce the desired allyl phenoxyacetate.[6]
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The following table summarizes the quantitative parameters for the synthesis of allyl
phenoxyacetate via phase transfer catalysis, derived from representative examples.[6]

Parameter Value (Example 1) Value (Example 2) Value (Example 3)

Starting Material Phenol Phenol Phenol

Phenol (moles) 1 1 1

Caustic Soda (moles) 1.2 1 1.5

Sodium Chloroacetate

(moles)
1 1.2 1.5

Allyl Chloride (moles) Not specified 2 Not specified

Phase Transfer

Catalyst

Benzyltriethylammoni

um chloride

Benzyltriethylammoni

um chloride
Not specified

Catalyst Loading (g) Not specified 7.52 Not specified

Solvent Toluene Toluene Toluene

Reaction Conditions

Sodium Phenate

Formation Temp.
80-90°C 80-90°C 80-90°C

Sodium Phenate

Formation Time
2 hours 1 hour 3 hours

Sodium

Phenoxyacetate

Formation

Reflux Reflux Reflux

Sodium

Phenoxyacetate

Formation Time

4 hours 3 hours 5 hours

Allylation Reaction

Time
Not specified 6-10 hours Not specified

Yield
>90% (general claim)

[6]
Not specified Not specified
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Experimental Protocol
This protocol details the synthesis of allyl phenoxyacetate using phase transfer catalysis.

Step 1: Synthesis of Sodium Phenate

To a reaction flask, add 94g (1 mol) of phenol, 48g (1.2 mol) of caustic soda, and 195g of

water.[6]

Heat the mixture to 80-90°C with stirring and maintain for 2 hours.[6]

Remove approximately 100g of water under normal pressure.[6]

Cool the mixture to 50°C and add 500g of toluene.[6]

Heat the mixture to remove the remaining water azeotropically with toluene to obtain a

toluene suspension of sodium phenate.[6]

Step 2: Synthesis of Sodium Phenoxyacetate

To the toluene suspension of sodium phenate, add 116.5g (1 mol) of sodium chloroacetate.

[6]

Heat the mixture to reflux and maintain for 4 hours to obtain a toluene suspension of sodium

phenoxyacetate.[6]

Step 3: Synthesis of Allyl Phenoxyacetate

To the toluene suspension of sodium phenoxyacetate, add 153g (2 mol) of allyl chloride and

7.52g of benzyltriethylammonium chloride as the phase transfer catalyst.[6]

Heat the mixture to reflux and maintain for 6-10 hours. The reaction progress can be

monitored by Gas Chromatography (GC) analysis of the allyl chloride content.[6]

Once the reaction is complete, cool the mixture.[6]

Filter the mixture to remove the catalyst and the sodium chloride byproduct.[6]
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The filtrate contains the crude product in toluene. Recover the excess allyl chloride and

toluene under normal pressure.[6]

Purify the crude product by vacuum rectification to obtain the final allyl phenoxyacetate
product.[6]
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Step 1: Sodium Phenate Synthesis Step 2: Sodium Phenoxyacetate Synthesis Step 3: Allyl Phenoxyacetate Synthesis (PTC)
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Aqueous Phase

Organic Phase (Toluene)

Interface

Sodium Phenoxyacetate (Na⁺ ⁻OPhAc)

Ion Pair (Q⁺ ⁻OPhAc)

Ion Exchange

Allyl Chloride

Allyl Phenoxyacetate

Forms

Catalyst (Q⁺Cl⁻)

Regenerates Catalyst

Catalytic Cycle

Reaction

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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